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Compound of Interest

Compound Name: L-Glutamine-15N

Cat. No.: B1338180 Get Quote

Technical Support Center: L-Glutamine-15N
Welcome to the technical support center for L-Glutamine-15N. This guide is designed for

researchers, scientists, and drug development professionals to address common issues related

to the solubility and preparation of L-Glutamine-15N solutions.

Frequently Asked Questions (FAQs)
Q1: What is L-Glutamine-15N and what are its primary applications?

A1: L-Glutamine-15N is a stable, isotopically labeled version of the non-essential amino acid

L-Glutamine.[1] It is widely used in metabolic research as a tracer to quantify metabolic

pathways, particularly in cell culture and proteomics.[2][3] By tracking the incorporation of the

15N isotope, researchers can study glutamine metabolism, its role as a nitrogen donor for the

synthesis of nucleotides and other amino acids, and its function as a key energy source for

many cells.[4][5]

Q2: How should I properly store L-Glutamine-15N powder and prepared stock solutions?

A2: L-Glutamine-15N is stable as a dry powder and should be stored at room temperature (15-

30 °C), protected from light and moisture.[6][7] Once prepared, stock solutions are more labile.

[6] For optimal stability, sterile-filtered aliquots of the stock solution should be stored frozen.[8]

Recommended storage conditions for solutions are -20°C for up to one month and -80°C for up
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to six months.[1][2][3] It is critical to avoid repeated freeze-thaw cycles, as this can accelerate

degradation.[1][8]

Q3: What is the shelf-life of L-Glutamine-15N in a liquid solution?

A3: The shelf-life of L-Glutamine-15N in solution is highly dependent on the storage

temperature and pH.[6][9] At 4°C, the degradation rate is less than 0.15% per day, while at

room temperature (22-24°C), it can be significantly higher.[9][10] When frozen at -20°C,

degradation is minimal (<0.04%/day), and it is virtually undetectable at -80°C.[9][10] For cell

culture applications, it is often recommended to add L-glutamine to the media shortly before

use due to its limited stability at physiological temperatures.[6]

Q4: Why is L-Glutamine-15N considered unstable in liquid media?

A4: L-Glutamine is known to be the least stable amino acid in aqueous solutions.[11] Its

instability is due to a spontaneous, non-enzymatic degradation process.[11] The primary

degradation pathway involves an intramolecular cyclization to form pyroglutamic acid and

ammonia.[12][13] The rate of this degradation is influenced by temperature, pH, and the

concentration of certain ions like phosphate and bicarbonate.[9][14] The accumulation of

ammonia can be toxic to cells in culture, making the stability of L-Glutamine a critical factor in

experimental success.[11]

Quantitative Data Summary
L-Glutamine Solubility
The solubility of L-Glutamine is highly dependent on the solvent and temperature. While data

for L-Glutamine-15N is limited, the solubility of unlabeled L-Glutamine serves as a reliable

reference.
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Solvent Temperature Concentration Notes

Water 25 °C 36 - 41.3 mg/mL -

Water 30 °C
~48 mg/mL (1 g in

20.8 mL)

Solubility increases

significantly with

temperature.[15]

Water 18 °C
~26 mg/mL (1 g in

38.5 mL)
-

H₂O 60 °C 10 mg/mL (67.51 mM)

For L-Glutamine-

15N₂; requires

sonication and

warming.[2]

DMSO 60 °C
3.85 mg/mL (25.99

mM)

For L-Glutamine-

15N₂; requires

sonication and

warming.[2]

Ethanol, Methanol,

Acetone
23-25 °C Practically Insoluble -

Stability of L-Glutamine Solutions
The stability of L-Glutamine in solution decreases as the storage temperature increases.

Storage Temperature
Degradation Rate (% per
day)

Solution Type

-80 °C Undetectable TPN Solutions

-20 °C < 0.03% - < 0.04% TPN Solutions

4 °C < 0.1% - 0.2% TPN Solutions, MEM

22-24 °C 0.23% Water (pH 6.5)

22-24 °C 0.6% - 0.9%
TPN & Amino Acid/Dextrose
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Experimental Protocols
Preparation of a 200 mM L-Glutamine-15N Stock
Solution
A 200 mM stock solution is a convenient concentration for easy dilution into cell culture media

and other experimental buffers.[6][16]

Materials:

L-Glutamine-15N powder

Sterile, deionized water or 0.85% saline solution

Sterile container (e.g., media bottle or conical tube)

Sterile magnetic stir bar and stir plate

Sterile 0.22 µm syringe filter

Sterile syringes

Sterile, cryogenic storage vials

Procedure:

Calculate Required Mass: Determine the desired final volume. Use the molecular weight of

L-Glutamine-15N (approx. 147.14 g/mol ) to calculate the mass needed. For 100 mL of a

200 mM solution:

0.2 mol/L * 0.1 L * 147.14 g/mol = 2.94 grams

Dissolution: In a sterile environment (e.g., a laminar flow hood), add the calculated mass of

L-Glutamine-15N powder to a sterile container.[16] Add approximately 80-90% of the final

volume of sterile water or saline.[6]

Mixing: Add a sterile stir bar and place the container on a stir plate. Stir at ambient

temperature until the powder is completely dissolved.[6] Gentle warming (up to 37°C) can be
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used to aid dissolution, but avoid overheating.

Final Volume Adjustment: Once fully dissolved, remove the stir bar and add sterile solvent to

reach the final desired volume.

Sterilization: Draw the solution into a sterile syringe, attach a sterile 0.22 µm filter, and

dispense the solution into a new sterile vessel.[6][16] This step is crucial for cell culture

applications.

Aliquoting and Storage: Immediately dispense the sterile solution into small, single-use

aliquots in sterile cryogenic vials.[6] This prevents contamination and degradation from

repeated freeze-thaw cycles.[8]

Label and Store: Clearly label the vials with the compound name, concentration, and

preparation date. Store immediately at -20°C for short-term use (up to 1 month) or -80°C for

long-term storage (up to 6 months).[1][3]
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Preparation Workflow

Start: Calculate Mass of
L-Glutamine-15N

Weigh Powder in
Sterile Environment

Add 80-90% of Final
Solvent Volume

Stir Until Completely
Dissolved (Gentle Heat if Needed)

Adjust to Final Volume

Filter Sterilize
(0.22 µm filter)

Dispense Single-Use
Aliquots

Store at -20°C or -80°C

End: Ready for Use

Click to download full resolution via product page

Workflow for L-Glutamine-15N Stock Solution Preparation.
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Troubleshooting Guide
Q: My L-Glutamine-15N powder is not dissolving completely. What should I do?

A: Incomplete dissolution can occur for several reasons. First, verify that you have not

exceeded the solubility limit for your chosen solvent and temperature (see table above). L-

Glutamine solubility is limited, especially in cold water.[15] If the concentration is appropriate,

you can aid dissolution by gently warming the solution (e.g., in a 37-60°C water bath) and using

sonication or continuous stirring.[2][3] Also, ensure the pH of your solvent is near neutral, as L-

Glutamine is most stable and soluble in a pH range of 5.0 to 7.5.[12][13]
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Issue: Incomplete
Dissolution

Is concentration below
solubility limit?

Action: Reduce concentration
or increase solvent volume.

No

Action: Gently warm (37-60°C)
and/or sonicate solution.

Yes

Is pH between 5.0 - 7.5?

Action: Adjust pH
to neutral range.

No

Success: Powder
Dissolved

Yes

Click to download full resolution via product page

Troubleshooting flowchart for incomplete dissolution.

Q: My prepared L-Glutamine-15N solution is cloudy after thawing. Can I still use it?
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A: A cloudy or precipitated solution should be handled with caution.[8] First, try warming the

solution to 37°C to see if the precipitate redissolves, as it may be due to the concentration

exceeding the solubility at a lower temperature.[8] If the solution remains cloudy, it may indicate

bacterial contamination or that the L-Glutamine has degraded, forming insoluble byproducts.

Do not use a solution that remains cloudy or contains particulates after warming, as this can

adversely affect your experiments.[8]

Q: I suspect my L-Glutamine-15N solution has degraded. How can I confirm this and what

should I do?

A: Signs of degradation include a drop in performance in cell culture assays, a noticeable

change in the pH of your media, or a color change in the solution.[8] Degradation of L-

Glutamine produces ammonia and pyroglutamic acid.[11] The buildup of ammonia is toxic to

cells and can lower the pH of your culture medium.[11] There is no simple way to reverse

degradation. The best practice is to discard the suspect solution and prepare a fresh stock from

powder, ensuring strict adherence to proper storage conditions (frozen, single-use aliquots) to

prevent future issues.[6]

Simplified diagram of L-Glutamine degradation in solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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